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Compound of Interest

Compound Name: 2,2-Difluoroethanol

Cat. No.: B047519 Get Quote

Application Notes and Protocols for 2,2-
Difluoroethanol
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed handling and safety procedures for the use of 2,2-
Difluoroethanol in a laboratory setting. Adherence to these guidelines is crucial for ensuring

the safety of all personnel and the integrity of experimental work.

Chemical and Physical Properties
2,2-Difluoroethanol is a colorless liquid with a faint, ether-like odor.[1] It is an organic

halogenated compound used as a solvent and as an intermediate in the synthesis of

agrochemicals and pharmaceuticals.[1][2]

Table 1: Physical and Chemical Properties of 2,2-Difluoroethanol
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Property Value

Molecular Formula C₂H₄F₂O[1][3][4]

Molar Mass 82.05 g/mol [2][4]

Appearance Colorless liquid[1][2]

Odor Faint, ether-like[1]

Melting Point -28 °C[2][3][4]

Boiling Point 95-96 °C[3][4]

Density 1.296 g/cm³[3][5]

Flash Point 3 °C[4] to 52 °C (literature value)[6]

Solubility Soluble in water, chloroform, and ethanol.[1][3]

Hazard Identification and Safety Precautions
2,2-Difluoroethanol is a hazardous chemical that requires careful handling. It is classified as a

highly flammable liquid and vapor.[1][6][7]

Table 2: GHS Hazard Statements for 2,2-Difluoroethanol
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Hazard Statement Description

H225 / H226
Highly flammable liquid and vapor / Flammable

liquid and vapor.[6][7]

H301 / H302 Toxic if swallowed / Harmful if swallowed.[8][9]

H312 Harmful in contact with skin.[8]

H315 Causes skin irritation.[1][6]

H319 Causes serious eye irritation.[1][6]

H331 / H332 Toxic if inhaled / Harmful if inhaled.[8][9]

H335 May cause respiratory irritation.[1][6]

H373
May cause damage to organs through

prolonged or repeated exposure.[8]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to

EN166 (EU) or NIOSH (US) standards.[5][6]

Skin Protection: Wear fire/flame resistant and impervious clothing. Handle with chemical-

resistant gloves (e.g., fluorinated rubber is recommended).[6][10] Gloves must be inspected

prior to use.[5][6]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator with appropriate cartridges (e.g., OV/AG/P99 (US) or ABEK-P2 (EU EN 143)).

[5][6]

General Hygiene: Wash hands thoroughly after handling.[5][7] Do not eat, drink, or smoke in

the laboratory.[11]

Experimental Protocols
General Handling and Storage
Protocol 1: Safe Handling of 2,2-Difluoroethanol
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Ventilation: Always handle 2,2-Difluoroethanol in a well-ventilated area, preferably within a

certified chemical fume hood.[5][6][12]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[2]

[7] Use non-sparking tools and explosion-proof equipment.[6][7]

Grounding: Ground/bond container and receiving equipment to prevent static discharge.[7]

Personal Protective Equipment: Ensure all required PPE is worn before handling the

chemical.

Avoid Contact: Avoid contact with skin, eyes, and clothing.[5][6] Avoid breathing vapors or

mist.[5][6]

Quantities: Use the smallest quantity of the chemical necessary for the experiment.[11]

Protocol 2: Storage of 2,2-Difluoroethanol

Container: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][6]

Incompatible Materials: Store away from strong oxidizing agents, acids, acid chlorides, and

acid anhydrides.[5][13]

Storage Area: Store in a designated flammables storage cabinet.[11][14]

Temperature: It is advisable to store the compound at ambient temperatures below 25 °C.[1]

For long-term storage, some suppliers recommend refrigeration or storage in a freezer under

-20°C.[4][13]

Accidental Release Measures
Protocol 3: Handling Spills of 2,2-Difluoroethanol

Evacuate: Evacuate personnel from the spill area.[5][6]

Ventilate: Ensure adequate ventilation.

Eliminate Ignition Sources: Remove all sources of ignition.[6][7]
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Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical

enter drains.[5][15]

Absorption: Soak up the spill with an inert absorbent material (e.g., sand, vermiculite).[7]

Collection: Collect the absorbed material and place it in a suitable, closed container for

disposal.[5][6] Use spark-proof tools for collection.[6]

Decontamination: Clean the spill area thoroughly.

Personal Protection: Wear appropriate PPE during the entire cleanup process.[6]

First Aid Procedures
Protocol 4: First Aid for 2,2-Difluoroethanol Exposure

Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[5][6] Do not use mouth-to-mouth

resuscitation.[6]

Skin Contact: Immediately take off all contaminated clothing. Wash the affected area with

soap and plenty of water for at least 15 minutes. Seek medical attention.[5][6]

Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Seek immediate medical attention.[6][7]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Call a physician or poison control center immediately.[5][6]

Fire Fighting Measures
Protocol 5: Extinguishing Fires Involving 2,2-Difluoroethanol

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[5]

[6] Water spray may be inefficient.[1]

Unsuitable Extinguishing Media: Avoid using a solid water stream as it may scatter and

spread the fire.
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Specific Hazards: The vapor may travel to a source of ignition and flash back.[12] Containers

may explode when heated.[12] Hazardous decomposition products include carbon oxides

and hydrogen fluoride.[8]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[6][7]

Disposal Procedures
Protocol 6: Waste Disposal of 2,2-Difluoroethanol

Waste Collection: Collect waste 2,2-Difluoroethanol and any contaminated materials in a

suitable, labeled, and closed container.

Disposal Method: Dispose of the waste through a licensed professional waste disposal

service.[5] The material may be burned in a chemical incinerator equipped with an

afterburner and scrubber.[5]

Environmental Precautions: Do not allow the product to enter drains or waterways.[5]

Contaminated Packaging: Dispose of as unused product.[5]
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Workflow for Handling and Storing 2,2-Difluoroethanol
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Click to download full resolution via product page

Caption: Workflow for Handling and Storing 2,2-Difluoroethanol.
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Protocol for 2,2-Difluoroethanol Spill Response

Spill Occurs

Evacuate Area

Ensure Ventilation

Remove Ignition Sources

Don Appropriate PPE

Contain Spill

Absorb with Inert Material

Collect Waste
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Click to download full resolution via product page

Caption: Protocol for 2,2-Difluoroethanol Spill Response.
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First Aid Decision Tree for 2,2-Difluoroethanol Exposure

Route of Exposure

Immediate Actions

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air
Provide Oxygen/Artificial Respiration if needed

Remove Contaminated Clothing
Wash with Soap & Water for 15 min

Rinse with Water for 15 min
Remove Contact Lenses

Rinse Mouth
Do NOT Induce Vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First Aid for 2,2-Difluoroethanol Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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